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Compound of Interest

Compound Name: PYD-106

Cat. No.: B610347 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment.

This document provides essential guidance on the proper disposal procedures for PYD-106, a

GluN2C-selective NMDA receptor positive allosteric modulator. While a specific Safety Data

Sheet (SDS) with detailed disposal instructions for PYD-106 is not publicly available, this guide

outlines a generalized, safety-first approach based on standard laboratory practices for

research-grade chemicals.

Chemical and Physical Properties of PYD-106
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The table below summarizes the known physicochemical data for PYD-106.
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Property Value Source

Chemical Formula C25H24N2O5 [1]

Molecular Weight 432.476 g/mol [1]

Appearance Solid [1]

CAS Number 1560894-05-4 [2]

Solubility 10 mM in DMSO [1]

Storage (Solid)
-20°C for 12 Months; 4°C for 6

Months
[1]

Storage (In Solvent)
-80°C for 6 Months; -20°C for 6

Months
[1]

General Disposal Protocol for PYD-106
In the absence of a specific Safety Data Sheet (SDS) for PYD-106, a conservative approach to

disposal is required. The following step-by-step protocol is based on general best practices for

the disposal of research chemicals. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all local, state, and federal regulations.

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling PYD-106.

Step 2: Waste Identification and Segregation

Solid Waste: Collect any solid PYD-106, as well as any lab materials heavily contaminated

with the solid (e.g., weighing paper, contaminated gloves), in a designated, sealed, and

clearly labeled hazardous waste container. The label should include the chemical name

("PYD-106"), the quantity, and the date.

Liquid Waste: Solutions containing PYD-106 (e.g., in DMSO) should be collected in a

separate, sealed, and clearly labeled hazardous waste container for liquid chemical waste.
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Do not mix with other incompatible waste streams. The label should specify all chemical

components and their approximate concentrations.

Sharps Waste: Any sharps (e.g., needles, Pasteur pipettes) used to handle PYD-106
solutions should be disposed of in a designated sharps container.

Step 3: Decontamination

Decontaminate any surfaces or non-disposable equipment that may have come into contact

with PYD-106. The choice of decontamination solution will depend on the solvent used and

should be in accordance with your laboratory's standard operating procedures.

Step 4: Storage of Waste

Store hazardous waste containers in a designated, secure, and well-ventilated secondary

containment area while awaiting pickup.

Step 5: Waste Disposal

Arrange for the disposal of the hazardous waste through your institution's EHS department.

They will have established procedures for the collection, transportation, and ultimate

disposal by a licensed hazardous waste management company.

PYD-106 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of PYD-106.
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Caption: Workflow for the proper disposal of PYD-106.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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